4-ethyl-3-methylbenzoic acid
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-ethyl-3-methylbenzoic acid can be achieved through a multi-step process involving the introduction of the ethyl and methyl groups onto a benzene ring, followed by carboxylation of the resulting compound.", "Starting Materials": [ "Benzene", "Ethyl bromide", "Methyl magnesium bromide", "Carbon dioxide", "Diethyl ether", "Hydrochloric acid", "Sodium hydroxide", "Sodium bicarbonate", "Sodium chloride", "Magnesium sulfate" ], "Reaction": [ "Step 1: Bromination of benzene with ethyl bromide in the presence of anhydrous aluminum chloride to yield 4-ethylbenzene", "Step 2: Methylation of 4-ethylbenzene with methyl magnesium bromide in the presence of diethyl ether to yield 4-ethyl-3-methylbenzene", "Step 3: Carboxylation of 4-ethyl-3-methylbenzene with carbon dioxide in the presence of dry ether and anhydrous hydrochloric acid to yield 4-ethyl-3-methylbenzoic acid", "Step 4: Neutralization of the reaction mixture with sodium hydroxide and extraction of the product with diethyl ether", "Step 5: Washing of the organic layer with sodium bicarbonate solution and brine, followed by drying over magnesium sulfate", "Step 6: Purification of the product by recrystallization from ethanol" ] } | |
CAS RN |
6521-13-7 |
Product Name |
4-ethyl-3-methylbenzoic acid |
Molecular Formula |
C10H12O2 |
Molecular Weight |
164.2 |
Purity |
95 |
Origin of Product |
United States |
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